Cas no 2227833-29-4 (1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine)

• Product Name: 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine
• CAS No: 2227833-29-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5570064
• PubChem ID: 165593879
• Update Time: 2025-10-31

1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1629829
• 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine
• 2227833-29-4
• (2R,3R)-1-propyl-2-(1H-pyrazol-5-yl)pyrrolidin-3-amine

• Inchi： 1S/C10H18N4/c1-2-6-14-7-4-8(11)10(14)9-3-5-12-13-9/h3,5,8,10H,2,4,6-7,11H2,1H3,(H,12,13)/t8-,10-/m1/s1
• InChI Key： XNMDOFMBOMLMKC-PSASIEDQSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1=CC=NN1)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.9Ų

Additional information on 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine

Introduction to 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine (CAS No. 2227833-29-4) in Modern Chemical and Pharmaceutical Research

The compound 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine, identified by its CAS number 2227833-29-4, represents a significant advancement in the realm of chemical and pharmaceutical research. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular biology. The compound's molecular framework, featuring a propyl side chain, a pyrazole ring, and a pyrrolidine core, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the compound's relevance in the development of novel therapeutic agents. The pyrazole moiety, known for its stability and bioactivity, has been extensively explored in medicinal chemistry for its role in modulating enzyme activity and receptor binding. In particular, derivatives of pyrazole have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of the propyl group into the pyrrolidine ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacokinetic studies.

The 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine structure also exhibits potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop new analogs with improved pharmacological profiles. For instance, modifications to the propyl chain or the pyrazole ring can lead to enhanced binding affinity or altered metabolic pathways. Such flexibility underscores the compound's utility as a building block in drug design.

In the context of contemporary research, this compound has been investigated for its interactions with biological targets. Preliminary experiments suggest that it may interfere with key signaling pathways involved in cell proliferation and apoptosis. These findings are particularly intriguing given the growing interest in small-molecule inhibitors that can selectively modulate these processes. Further biochemical assays are warranted to elucidate the precise mechanisms of action.

The synthesis of 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine (CAS No. 2227833-29-4) involves multi-step organic transformations that highlight the sophistication of modern synthetic chemistry. Key steps include condensation reactions between propylamine derivatives and hydrazine hydrate to form the pyrazole ring, followed by nucleophilic substitution to introduce the pyrrolidine moiety. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yields and purity. These synthetic methodologies not only demonstrate the compound's accessibility but also showcase the broader capabilities of industrial-scale chemical production.

The pharmaceutical industry has taken note of this compound's potential due to its structural similarity to known bioactive molecules. Companies specializing in contract research organizations (CROs) have begun offering custom synthesis services for derivatives of 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine (CAS No. 2227833-29-4). These services enable researchers to rapidly screen libraries of modified compounds for novel therapeutic applications without investing heavily in proprietary synthesis routes.

From a regulatory perspective, the handling and distribution of this compound must adhere to stringent safety protocols typical of pharmaceutical-grade materials. While not classified as a hazardous substance under current guidelines, proper storage conditions—such as temperature control and moisture exclusion—are essential to maintain stability during transport and experimentation. Compliance with Good Manufacturing Practices (GMP) ensures that all batches meet consistent quality standards before being used in clinical trials or commercial products.

The future prospects for 1-propyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-am ine (CAS No. 2227833 - 29 - 4) are bright, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design principles. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate its translation from laboratory-scale compounds into viable candidates for human trials. As computational modeling techniques advance, virtual screening methods will further streamline the process of identifying promising derivatives for experimental validation.